Cas no 174261-33-7 (Benzoic acid, 2,4-bis(methylamino)-5-nitro-)

• Product Name: Benzoic acid, 2,4-bis(methylamino)-5-nitro-
• CAS No: 174261-33-7
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 1367608
• Update Time: 2024-08-17

Benzoic acid, 2,4-bis(methylamino)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-bis(methylamino)-5-nitro-

• Inchi： 1S/C9H11N3O4/c1-10-6-4-7(11-2)8(12(15)16)3-5(6)9(13)14/h3-4,10-11H,1-2H3,(H,13,14)
• InChI Key： DZOAYKHMFCHGDY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=C(NC)C=C1NC

Computed Properties

• Exact Mass: 225.07503

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 450.7±45.0 °C(Predicted)
• PSA: 104.5
• pka: 2.88±0.26(Predicted)